Cas no 2225141-66-0 (1,2-diazaspiro2.5oct-1-en-5-amine)

• Product Name: 1,2-diazaspiro2.5oct-1-en-5-amine
• CAS No: 2225141-66-0
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 6227807
• PubChem ID: 137964114
• Update Time: 2025-06-08

1,2-diazaspiro2.5oct-1-en-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,2-diazaspiro2.5oct-1-en-5-amine
• 1,2-diazaspiro[2.5]oct-1-en-5-amine
• 2225141-66-0
• EN300-1705733

• Inchi： 1S/C6H11N3/c7-5-2-1-3-6(4-5)8-9-6/h5H,1-4,7H2
• InChI Key： AGKYRALYDKOUME-UHFFFAOYSA-N
• SMILES： N1C2(CCCC(C2)N)N=1

Computed Properties

• Exact Mass: 125.095297364g/mol
• Monoisotopic Mass: 125.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.7Ų

Additional information on 1,2-diazaspiro2.5oct-1-en-5-amine

Professional Introduction to Compound with CAS No. 2225141-66-0 and Product Name: 1,2-diazaspiro2.5oct-1-en-5-amine

The compound identified by the CAS number 2225141-66-0 and the product name 1,2-diazaspiro2.5oct-1-en-5-amine represents a significant advancement in the field of medicinal chemistry. This spirocyclic amine derivative has garnered considerable attention due to its unique structural framework and promising pharmacological properties. The spirocyclic core, characterized by the fusion of a nitrogen-containing heterocycle with an octene backbone, introduces a high degree of conformational flexibility, which is pivotal for modulating biological activity.

Recent studies have highlighted the potential of spirocyclic compounds in drug discovery, particularly for their ability to exhibit dual functionality through intramolecular interactions. The presence of two nitrogen atoms in the 1,2-diazaspiro2.5oct-1-en-5-amine structure suggests a rich chemical space for hydrogen bonding and coordination interactions, which are critical for binding to biological targets. This feature has been leveraged in the design of novel ligands targeting various therapeutic areas, including central nervous system disorders and inflammatory diseases.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The spirocyclic scaffold mimics natural products and pharmacophores that have demonstrated efficacy in clinical settings. For instance, analogs with similar spirocyclic motifs have been investigated for their role as serotonin receptor modulators, which are relevant in treating conditions such as depression and anxiety. The amine functionality at the 5-position of the 1,2-diazaspiro2.5oct-1-en-5-amine molecule further enhances its potential as a pharmacophore by allowing for selective interactions with protein targets.

In vitro studies have begun to elucidate the pharmacological profile of 1,2-diazaspiro2.5oct-1-en-5-amine. Initial assays indicate that it exhibits moderate affinity for certain neurotransmitter receptors, suggesting its utility as a tool compound for investigating receptor mechanisms. Additionally, preliminary toxicity assessments have shown that the compound is well-tolerated at tested doses, paving the way for further preclinical development. The spirocyclic structure appears to contribute to favorable pharmacokinetic properties, including improved solubility and metabolic stability.

The synthesis of 1,2-diazaspiro2.5oct-1-en-5-amine represents a sophisticated application of modern organic chemistry techniques. The construction of the spirocyclic core involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cyclizations and asymmetric hydrogenations, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the synthetic chemist's expertise but also underscore the compound's complexity and potential as a lead molecule.

As research in medicinal chemistry continues to evolve, compounds like 1,2-diazaspiro2.5oct-1-en-5-amine are expected to play a crucial role in identifying new therapeutic agents. The unique structural features of this molecule provide a foundation for designing derivatives with enhanced potency and selectivity. Collaborative efforts between synthetic chemists and biologists are essential for translating these chemical entities into viable drug candidates. The integration of computational modeling and high-throughput screening techniques will further accelerate the discovery process.

The potential applications of 1,2-diazaspiro2.5oct-1-en-5-amine extend beyond traditional pharmaceuticals. Its structural motif has implications in materials science, particularly in designing functional materials with specific electronic properties. The spirocyclic core can serve as a template for creating polymers or liquid crystals with tailored characteristics, which could find applications in optoelectronic devices and sensors.

In conclusion, 1,2-diazaspiro2.5oct-1-en-5-amine (CAS No. 2225141-66-0) exemplifies the innovative spirit driving modern drug discovery initiatives。 Its unique structural features、promising pharmacological profile、and synthetic accessibility position it as a valuable scaffold for further exploration。 As research progresses，this compound is poised to contribute significantly to advancements in medicine and materials science，demonstrating the transformative power of interdisciplinary collaboration。